nu2058 nu2058 NU 2058 is an inhibitor of cyclin-dependent kinase 1 (Cdk1) and Cdk2 (IC50s = 7.0 and 17 µM, respectively). Increased Cdk activity is often associated with human tumors, and inhibitors of Cdks, including NU 2058, can arrest cell cycling in cancer cells in vitro.
NU2058 is a potent CDK inhibitor that has CDK2 IC=17 microM and CDK1 IC=26 microM.
Brand Name: Vulcanchem
CAS No.: 161058-83-9
VCID: VC0548321
InChI: InChI=1S/C12H17N5O/c13-12-16-10-9(14-7-15-10)11(17-12)18-6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H3,13,14,15,16,17)
SMILES: C1CCC(CC1)COC2=NC(=NC3=C2NC=N3)N
Molecular Formula: C12H17N5O
Molecular Weight: 247.30 g/mol

nu2058

CAS No.: 161058-83-9

Cat. No.: VC0548321

Molecular Formula: C12H17N5O

Molecular Weight: 247.30 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

nu2058 - 161058-83-9

Specification

Description NU 2058 is an inhibitor of cyclin-dependent kinase 1 (Cdk1) and Cdk2 (IC50s = 7.0 and 17 µM, respectively). Increased Cdk activity is often associated with human tumors, and inhibitors of Cdks, including NU 2058, can arrest cell cycling in cancer cells in vitro.
NU2058 is a potent CDK inhibitor that has CDK2 IC=17 microM and CDK1 IC=26 microM.
CAS No. 161058-83-9
Molecular Formula C12H17N5O
Molecular Weight 247.30 g/mol
IUPAC Name 6-(cyclohexylmethoxy)-7H-purin-2-amine
Standard InChI InChI=1S/C12H17N5O/c13-12-16-10-9(14-7-15-10)11(17-12)18-6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H3,13,14,15,16,17)
Standard InChI Key MWGXGTJJAOZBNW-UHFFFAOYSA-N
SMILES C1CCC(CC1)COC2=NC(=NC3=C2NC=N3)N
Canonical SMILES C1CCC(CC1)COC2=NC(=NC3=C2NC=N3)N
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator